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Compound of Interest

Compound Name: Octatriacontane

Cat. No.: B166382

This technical guide provides a detailed overview of the molecular formula and weight of
octatriacontane, a long-chain saturated hydrocarbon. The information is intended for
researchers, scientists, and professionals in drug development who may utilize long-chain
alkanes in their work, such as in the formulation of drug delivery systems or as chemical
standards.

Core Molecular Data

Octatriacontane is a straight-chain alkane consisting of 38 carbon atoms.[1][2] Its fundamental
properties, including its molecular formula and weight, are crucial for stoichiometric
calculations, analytical characterization, and material science applications. These core data
points are summarized below.

Property Value

Molecular Formula CssHos[1][2][3][4][5]
Molecular Weight 535.03 g/mol [1][2][3][4][5]
CAS Registry Number 7194-85-6[1][2][3][5]
Synonym n-Octatriacontane[1][2][5]
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Methodologies for Determination of Molecular
Formula and Weight

The molecular formula and weight of a well-defined compound like n-octatriacontane are
established through a combination of structural knowledge and analytical verification.

1. Derivation of Molecular Formula: The molecular formula is derived from the compound's
known structure. As a saturated acyclic alkane, octatriacontane follows the general formula
CnH2n+2. For octatriacontane, 'n'is 38.

e Carbon atoms (n): 38
e Hydrogen atoms (2n+2): 2*38 + 2 =78
e Resulting Formula: CssH7s

2. Calculation of Molecular Weight: The molecular weight is calculated from the molecular
formula using the standard atomic weights of the constituent elements.

e Atomic weight of Carbon (C): ~12.011 u
¢ Atomic weight of Hydrogen (H): ~1.008 u
e Molecular Weight Calculation: (38 * 12.011) + (78 * 1.008) = 535.03 g/mol

3. Experimental Verification Protocol: Mass Spectrometry Mass spectrometry is a primary
analytical technique used to confirm the molecular weight of a compound.

 Principle: The technique involves ionizing the molecule and then separating the resulting
ions based on their mass-to-charge (m/z) ratio.

o Methodology:

o Sample Introduction: A small, pure sample of octatriacontane is introduced into the mass

spectrometer.
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o lonization: The sample is vaporized and then ionized using a method such as Electron
lonization (EI) or Chemical lonization (CI). El involves bombarding the molecules with a
high-energy electron beam, which ejects an electron to form a molecular ion (M*).

o Acceleration: The newly formed ions are accelerated by an electric field to give them
uniform kinetic energy.

o Deflection/Separation: The ions then travel through a magnetic field, which deflects them.
The degree of deflection is inversely proportional to the ion's mass-to-charge ratio. Lighter
ions are deflected more than heavier ones.

o Detection: A detector measures the abundance of ions at each m/z ratio. For
octatriacontane, the molecular ion peak (M*) would be detected at an m/z value
corresponding to its molecular weight, approximately 534.6 (representing the
monoisotopic mass), thereby confirming the calculated value.

Conceptual Relationship Diagram

The following diagram illustrates the logical flow from the chemical name and structure to the
derivation of its molecular formula and weight.
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Caption: Logical derivation of octatriacontane's molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Molecular Properties
of Octatriacontane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166382#octatriacontane-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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